2-Methyloxazole-5-carbaldehyde

• IUPAC Name: 2-methyl-1,3-oxazole-5-carbaldehyde
• InChI: InChI=1S/C5H5NO2/c1-4-6-2-5(3-7)8-4/h2-3H,1H3
• InChI Key: GMUISAQLYQMSAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(O1)C=O
• Molecular Formula: C5H5NO2
• DSSTOX Substance ID: DTXSID30934682
• Molecular Weight: 111.10 g/mol
• CAS RN: 885273-42-7, 153138-05-7

Description

2-Methyloxazole-5-carbaldehyde is a chemical compound with the CAS Number: 885273-42-7. It has a molecular weight of 111.1. The IUPAC name for this compound is 2-methyl-1,3-oxazole-5-carbaldehyde.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H5NO2/c1-4-6-2-5(3-7)8-4/h2-3H,1H3. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored at 2-8°C. and 98%.

Scientific Research Applications

Synthesis of Potent Inhibitors

2-Methyloxazole-5-carbaldehyde derivatives play a crucial role in the synthesis of potent inhibitors for specific enzymes. For instance, the compound has been used as a starting material for creating a series of inhibitors targeting 5α-reductase and aromatase. These inhibitors have shown significant potential in comparative studies with reference drugs, highlighting the compound's importance in medicinal chemistry and drug design (El-Naggar et al., 2020).

Drug Delivery Systems

The derivatives of this compound have been utilized in designing efficient drug delivery systems, particularly for transporting drugs across the blood-brain barrier. For example, certain quaternary pyridinium salts, delivered as dihydropyridine derivatives, have been used to study the elimination rate of small quaternary salts from the brain. This research supports the hypothesis of an active transport mechanism for eliminating organic ions from the brain and opens up possibilities for specific drug delivery to the brain (Bodor et al., 1978).

Synthesis of Complex Metal Structures

The application of this compound derivatives in metal chemistry is quite notable. For instance, these derivatives have been used to synthesize penta and hexanuclear nickel(II) complexes with varying structural and magnetic properties. This area of research is significant for understanding the synthesis, structure, and potential applications of complex metal structures in various fields, including material science and magnetic resonance (Escuer et al., 2011).

Photodynamics and Proton Transfer Studies

The photodynamics and proton motion in certain this compound derivatives have been a subject of intensive study. These compounds undergo ultrafast intramolecular charge transfer and excited-state intramolecular proton transfer reactions, which are of great interest in the fields of photophysics and photochemistry. The solvent nature significantly influences the photobehavior of these compounds, indicating potential applications in sensing media polarity or hydrogen bonding, similar to biological environments (Alarcos et al., 2015).

Solar Cell Applications

This compound derivatives are also being explored in the energy sector, particularly in the development of dye-sensitized solar cells (DSSCs). For instance, a thiolate/disulfide organic-based electrolyte system, composed of a derivative of this compound, has been formulated and used in DSSCs. This research indicates the compound's potential role in enhancing the performance and stability of solar cell devices (Hilmi et al., 2014).

Mechanism of Action

C5H5NO2 111.1

IUPAC Name

2-methyl-1,3-oxazole-5-carbaldehyde

Storage Temperature

It is recommended to store this compound under an inert atmosphere (nitrogen or argon) at 2-8°C .

Physical Form

Solid

Safety Information

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. The hazard statements include H302-H315-H319-H332-H335, and the precautionary statements include P261-P280-P305+P351+P338 .